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Compound of Interest

Compound Name: acid chrome blue K

Cat. No.: B15129148

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Chrome Blue
K (also known as ACBK, C.I. Mordant Blue 31, CAS 3270-25-5) in aqueous and organic
solvents. This document is intended to be a valuable resource for researchers, scientists, and
professionals in drug development who utilize this dye in their work.

Introduction to Acid Chrome Blue K

Acid Chrome Blue K is a di-ortho-hydroxy-azo dye that functions as a metal indicator. Its
chemical structure and properties make it suitable for various applications, including in the
textile industry, metallurgical analysis, soil and plant analysis, and as an indicator for the
complexometric titration of metal ions such as calcium, magnesium, lead, and zinc. In recent
years, it has gained prominence as a novel metal indicator for visual, colorimetric detection in
Loop-mediated isothermal amplification (LAMP) assays.

Solubility of Acid Chrome Blue K

The solubility of a dye is a critical parameter for its application, influencing its storage, handling,
and performance in various assays. The following table summarizes the available quantitative
and qualitative solubility data for Acid Chrome Blue K.
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Quantitative Qualitative
Solvent . o Source(s)
Solubility Description

Soluble, forms a rose-
red solution which
turns grayish-blue in
alkaline conditions.
Water Data not available The aqueous solution
is noted to be
unstable and is often
used in a solid mixture

with sodium chloride.

Dimethyl Sulfoxide

50 mg/mL (85.26 mM)
(DMSO)

Ethanol Data not available Soluble

Note: Ultrasonic assistance may be required for dissolution in DMSO. Hygroscopic DMSO can
significantly impact solubility, and the use of newly opened solvent is recommended.

Experimental Protocols for Solubility Determination

While specific experimental data on the solubility of Acid Chrome Blue K in water and ethanol
is not readily available in the literature, a standardized protocol can be employed to determine

these values quantitatively. The following methodologies are adapted from general procedures
for dye solubility assessment.

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution of the dye and then determining the mass
of the dissolved solid.

Materials:
¢ Acid Chrome Blue K powder

o Solvent of interest (e.g., deionized water, absolute ethanol)
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e Volumetric flasks

e Analytical balance

o Magnetic stirrer and stir bars

o Temperature-controlled water bath or incubator
o Syringe filters (0.45 um pore size)

e Oven

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of Acid Chrome Blue K powder to a known volume of the solvent
in a sealed container (e.g., a volumetric flask).

o Place the container in a temperature-controlled bath (e.g., 25 °C) and stir vigorously using
a magnetic stirrer for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o After stirring, allow the solution to remain undisturbed at the constant temperature for
several hours to allow undissolved particles to settle.

o Sample Collection and Analysis:

o Carefully withdraw a known volume of the supernatant using a pre-weighed syringe fitted
with a 0.45 um filter to remove any undissolved particles.

o Dispense the filtered, saturated solution into a pre-weighed, dry container.
o Determine the mass of the collected solution.

o Evaporate the solvent by placing the container in an oven at a suitable temperature (e.g.,
105 °C) until a constant weight is achieved.
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o After cooling to room temperature in a desiccator, weigh the container with the dried dye
residue.

o Calculation:

o The solubility (S) can be calculated in g/100 mL using the following formula: S = (Mass of
dried dye / Volume of solution collected) * 100

Spectrophotometric Method for Solubility Determination

This method is suitable for chromophoric compounds like Acid Chrome Blue K and relies on
Beer-Lambert's law.

Materials:

Acid Chrome Blue K powder

Solvent of interest

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Analytical balance

Procedure:

e Preparation of a Standard Curve:

o Prepare a stock solution of Acid Chrome Blue K of a known concentration in the solvent
of interest.

o From the stock solution, prepare a series of dilutions of known concentrations.

o Measure the absorbance of each dilution at the wavelength of maximum absorbance
(Amax) for Acid Chrome Blue K in that solvent.

o Plot a calibration curve of absorbance versus concentration and determine the linear
regression equation.
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e Preparation and Analysis of Saturated Solution:
o Prepare a saturated solution as described in the gravimetric method (Section 3.1, step 1).

o Withdraw a small aliquot of the clear supernatant and dilute it with a known volume of the
solvent to bring the absorbance within the linear range of the standard curve.

o Measure the absorbance of the diluted solution at Amax.
o Calculation:

o Use the linear regression equation from the standard curve to determine the concentration
of the diluted solution.

o Calculate the concentration of the original saturated solution by multiplying by the dilution
factor.

Application in Loop-Mediated Isothermal
Amplification (LAMP)

Acid Chrome Blue K serves as a visual indicator in LAMP assays by detecting changes in the
concentration of magnesium ions (Mg?*), which are essential for the reaction.

During the LAMP reaction, a large amount of DNA is synthesized, leading to the formation of
magnesium pyrophosphate as a byproduct. This process consumes Mg2* ions from the
reaction mixture. Acid Chrome Blue K exhibits a distinct color change in response to the
decreasing concentration of free Mg2*, allowing for a simple, naked-eye detection of a positive
amplification reaction. The color of the solution changes from red in the presence of sufficient
Mg2* (negative reaction) to blue when the Mg?* concentration decreases (positive reaction).

Logical Workflow of ACBK in LAMP Assay
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« To cite this document: BenchChem. [The Solubility Profile of Acid Chrome Blue K: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15129148#solubility-of-acid-chrome-blue-k-in-water-

and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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